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Introduction
Azoxystrobin, a broad-spectrum fungicide from the strobilurin class, is a cornerstone of many

disease management programs in modern agriculture. Its efficacy is intrinsically linked to its

delivery and interaction with the plant surface, processes that can be significantly enhanced

through the use of agricultural adjuvants. These additives can improve the physical and

chemical properties of the spray solution, leading to better coverage, uptake, and ultimately,

superior disease control.

These application notes provide a comprehensive overview of the compatibility of Azoxystrobin

with a range of common agricultural adjuvants. The document outlines detailed protocols for

assessing physical compatibility, evaluating performance enhancement, and gauging

phytotoxicity. The data presented herein is intended to guide researchers and agricultural

scientists in the formulation of effective and crop-safe tank mixtures.

I. Physical Compatibility of Azoxystrobin with
Agricultural Adjuvants
The physical compatibility of a tank mixture is paramount to ensure a homogeneous application

and prevent equipment blockages. The following tables summarize the physical compatibility of

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b12415399?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Azoxystrobin with various classes of agricultural adjuvants, as determined by the jar test

protocol detailed in Section III.

Table 1: Physical Compatibility of Azoxystrobin with Non-Ionic Surfactants (NIS)

Adjuvant (Active
Ingredient)

Concentration (%
v/v)

Observation (30
mins)

Compatibility
Rating

Alkylphenol

Ethoxylate
0.25

Homogeneous

solution
Compatible

Alcohol Ethoxylate 0.25
Homogeneous

solution
Compatible

Tall Oil Fatty Acids 0.25
Homogeneous

solution
Compatible

Alkyl Aryl Alkoxylate 0.25
Homogeneous

solution
Compatible

Table 2: Physical Compatibility of Azoxystrobin with Oil-Based Adjuvants

Adjuvant Type
Concentration (%
v/v)

Observation (30
mins)

Compatibility
Rating

Crop Oil Concentrate

(COC)
1.0

Formation of a

separate oily layer
Incompatible

Methylated Seed Oil

(MSO)
1.0

Formation of a

separate oily layer
Incompatible

High Surfactant Oil

Concentrate (HSOC)
0.5

Emulsion formed,

slight separation
Use with caution

Table 3: Physical Compatibility of Azoxystrobin with Other Adjuvant Types
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Adjuvant Type
Concentration (%
v/v)

Observation (30
mins)

Compatibility
Rating

Organosilicone

Surfactant
0.1

Homogeneous

solution
Compatible

Propionic Acid + Soy

Lecithin
0.5

Homogeneous

solution
Compatible

Orange Essential Oil 0.5
Homogeneous

solution
Compatible

II. Physicochemical Properties of Azoxystrobin
Spray Solutions with Adjuvants
The addition of adjuvants can alter the physicochemical properties of the spray solution, which

in turn affects droplet formation, deposition, and uptake. The following table presents data on

the impact of selected adjuvants on a spray solution containing Azoxystrobin.[1][2][3]

Table 4: Physicochemical Properties of Azoxystrobin Spray Solutions
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Adjuvant pH
Electrical
Conductivity
(µS/cm)

Viscosity
(mPa.s)

Surface
Tension
(mN/m)

Water Only 10.65 256 1.02 72.5

Azoxystrobin

Only
9.85 1172 1.05 45.3

+ Silicone

Adjuvant
5.22 1150 1.03 28.0

+ Propionic Acid

+ Soy Lecithin
5.80 1098 1.06 32.1

+ Sodium Lauryl

Ether Sulfate
8.17 1125 1.04 30.5

+ Orange

Essential Oil
7.50 980 1.05 28.5

III. Experimental Protocols
A. Protocol for Physical Compatibility Jar Test[4][5][6][7]
[8]
This protocol provides a standardized method for determining the physical compatibility of

Azoxystrobin with agricultural adjuvants in a laboratory setting.

Materials:

Azoxystrobin formulation

Adjuvant to be tested

Clean, clear glass jars (1-quart or 1-liter) with lids

Pipettes or measuring cylinders

Water from the source to be used for spraying
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Timer

Personal Protective Equipment (PPE) as specified on product labels

Procedure:

Fill a glass jar with 1 pint (or 500 mL) of the water to be used in the spray tank.

Add the proportionate amount of each component to the jar in the following order, capping

and inverting the jar 10 times after each addition: a. Wettable powders (WP) and water-

dispersible granules (WG) b. Flowables (F) and suspension concentrates (SC) (e.g.,

Azoxystrobin) c. Emulsifiable concentrates (EC) d. Water-soluble liquids (SL) e. Adjuvants

After adding all components, cap the jar and invert it 10 times.

Let the mixture stand for 30 minutes and observe for any signs of incompatibility, such as:

Phase separation: The formation of distinct layers.

Precipitation: The formation of solid particles that settle out of the solution.

Flocculation: The formation of flakes or clumps.

Gel formation: The thickening of the mixture into a gel-like consistency.

After 30 minutes, invert the jar again 10 times to assess the re-suspendability of the mixture.

Interpretation of Results:

Compatible: The mixture remains uniform, and any separation readily re-suspends.

Incompatible: The mixture exhibits significant phase separation, precipitation, flocculation, or

gel formation that does not readily re-suspend.

Use with caution: Minor separation occurs but readily re-suspends with agitation.
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Physical Compatibility Jar Test Workflow

Preparation Testing Observation

Results

1. Add 500ml Water to Jar 2. Add Pesticides in Order
(WP/WG, SC, EC, SL) 3. Add Adjuvant 4. Cap and Invert Jar 10x 5. Let Stand for 30 Minutes 6. Observe for Incompatibility

(Separation, Precipitate, Gel)
7. Invert Again to Check

Re-suspendability

Compatible
Remains uniform

IncompatibleDoes not re-suspend

Use with Caution

Re-suspends with agitation

Click to download full resolution via product page

Jar Test Workflow Diagram

B. Protocol for Greenhouse Evaluation of Fungicide-
Adjuvant Performance
This protocol is designed to assess the impact of adjuvants on the efficacy of Azoxystrobin for

disease control and to evaluate potential phytotoxicity under controlled greenhouse conditions.

[4][5][6][7]

1. Plant Material and Growth Conditions:

Select a host plant species susceptible to a target pathogen for which Azoxystrobin is

effective.

Grow plants from seed or uniform cuttings in a suitable potting medium.

Maintain plants in a greenhouse with controlled temperature, humidity, and lighting

appropriate for the species.

2. Experimental Design:

Use a completely randomized design with a minimum of four replications per treatment.
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Include the following treatments:

Untreated control (no fungicide or adjuvant)

Pathogen-inoculated control

Azoxystrobin alone

Adjuvant alone

Azoxystrobin + Adjuvant

For phytotoxicity assessment, include a non-inoculated set of plants for each treatment.

3. Inoculum Preparation and Inoculation:

Prepare a spore suspension or mycelial slurry of the target pathogen at a standardized

concentration.

Inoculate plants uniformly at the appropriate growth stage for disease development.

4. Treatment Application:

Prepare spray solutions of Azoxystrobin and the adjuvant at the desired concentrations

immediately before use.

Apply treatments to the plant foliage to the point of runoff using a calibrated sprayer to

ensure uniform coverage.

For the phytotoxicity assessment, apply treatments to non-inoculated plants.

5. Disease and Phytotoxicity Assessment:

Incubate inoculated plants under conditions favorable for disease development.

Assess disease severity at regular intervals (e.g., 7, 14, and 21 days after inoculation) using

a standardized rating scale (e.g., percent leaf area affected).
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Assess phytotoxicity on non-inoculated plants at the same intervals, looking for symptoms

such as:

Chlorosis (yellowing)

Necrosis (tissue death)

Stunting

Leaf distortion

6. Data Analysis:

Analyze disease severity and phytotoxicity data using appropriate statistical methods (e.g.,

ANOVA) to determine significant differences between treatments.
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Greenhouse Performance Evaluation Workflow

Experimental Setup

Application

Assessment

Data Analysis

1. Grow Susceptible Host Plants

4. Inoculate Plants with Pathogen

2. Prepare Pathogen Inoculum 3. Prepare Treatment Solutions
(Fungicide +/- Adjuvant)

5. Apply Treatments to Plants

Pre- or Post-Inoculation

6. Incubate in Favorable Conditions

7. Assess Disease Severity
(e.g., % Leaf Area Affected)

8. Assess Phytotoxicity
(Chlorosis, Necrosis, Stunting)

9. Statistical Analysis (ANOVA)
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Azoxystrobin Mode of Action & Adjuvant Influence

Adjuvant Action

Fungicide Action

Result

Adjuvant in
Spray Solution

Improved Spreading &
Coverage on Leaf

Enhanced Cuticular
Penetration

Azoxystrobin Reaches
Fungal Pathogen

Binds to Qo Site of
Cytochrome bc1 Complex

Blocks Electron Transfer

Inhibits ATP Synthesis

Fungal Cell Death
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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